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molecular formula C7ClF5O B131811 Pentafluorobenzoyl chloride CAS No. 2251-50-5

Pentafluorobenzoyl chloride

Cat. No. B131811
CAS RN: 2251-50-5
M. Wt: 230.52 g/mol
InChI Key: MYHOHFDYWMPGJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06172181B2

Procedure details

Into a 250 ml three-neck flask, which was equipped with an additional funnel and calcium chloride drying tube, were placed 4-ethoxydiphenyl ether (3.5 g), which was synthesized from p-phenoxyphenol with ethyl iodide in the presence of sodium hydroxide, aluminum chloride (5.4 g) and dried dichloroethane (30 ml). The solution of 2,3,4,5,6-pentafluorobenzoyl chloride (3.7 g), which was synthesized from 2,3,4,5,6-pentafluorobenzoic acid with thionyl chloride, and dried dichloroethane (10 ml) was slowly dripped into flask while stirring. After the addition was complete, the reaction mixture was stirred overnight at room temperature. Small amount of water was added very slowly to the reaction mixture and continued stirring for 15 min. The reaction mixture was then poured into 250 ml of water, which was extracted with dichloromethane. The organic layer was collected, washed with water, dried over sodium sulfate, filtered and evaporated. Recrystallization from methanol with charcoal yielded white crystal of 4-ethyoxy-4′-(2,3,4,5,6-pentafluorobenzoyl) diphenyl ehter (EPDE) (yield 60.4%).
Name
2,3,4,5,6-pentafluorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dichloroethane
Quantity
10 mL
Type
reactant
Reaction Step One
[Compound]
Name
4-ethoxydiphenyl ether
Quantity
3.5 g
Type
reactant
Reaction Step Two
Name
water
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
p-phenoxyphenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
ethyl iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
aluminum chloride
Quantity
5.4 g
Type
reactant
Reaction Step Five
Name
dichloroethane
Quantity
30 mL
Type
reactant
Reaction Step Five
Name
2,3,4,5,6-pentafluorobenzoyl chloride
Yield
60.4%

Identifiers

REACTION_CXSMILES
O(C1C=CC(O)=CC=1)C1C=CC=CC=1.C(I)C.[OH-].[Na+].[Cl-].[Al+3].[Cl-].[Cl-].[Cl:24]C(Cl)C.[F:28][C:29]1[C:37]([F:38])=[C:36]([F:39])[C:35]([F:40])=[C:34]([F:41])[C:30]=1[C:31](O)=[O:32].S(Cl)(Cl)=O>O>[F:28][C:29]1[C:37]([F:38])=[C:36]([F:39])[C:35]([F:40])=[C:34]([F:41])[C:30]=1[C:31]([Cl:24])=[O:32] |f:2.3,4.5.6.7|

Inputs

Step One
Name
2,3,4,5,6-pentafluorobenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=C(C(=O)O)C(=C(C(=C1F)F)F)F
Name
thionyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
dichloroethane
Quantity
10 mL
Type
reactant
Smiles
ClC(C)Cl
Step Two
[Compound]
Name
4-ethoxydiphenyl ether
Quantity
3.5 g
Type
reactant
Smiles
Step Three
Name
water
Quantity
250 mL
Type
solvent
Smiles
O
Step Four
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Five
Name
p-phenoxyphenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
O(C1=CC=CC=C1)C1=CC=C(C=C1)O
Name
ethyl iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)I
Name
sodium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[Na+]
Name
aluminum chloride
Quantity
5.4 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
dichloroethane
Quantity
30 mL
Type
reactant
Smiles
ClC(C)Cl

Conditions

Stirring
Type
CUSTOM
Details
while stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Into a 250 ml three-neck flask, which was equipped with an additional funnel and calcium chloride drying tube
CUSTOM
Type
CUSTOM
Details
was slowly dripped into flask
ADDITION
Type
ADDITION
Details
After the addition
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred overnight at room temperature
Duration
8 (± 8) h
STIRRING
Type
STIRRING
Details
continued stirring for 15 min
Duration
15 min
EXTRACTION
Type
EXTRACTION
Details
was extracted with dichloromethane
CUSTOM
Type
CUSTOM
Details
The organic layer was collected
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
Recrystallization from methanol with charcoal yielded white crystal of 4-ethyoxy-4′-(2,3,4,5,6-pentafluorobenzoyl) diphenyl ehter (EPDE) (yield 60.4%)

Outcomes

Product
Name
2,3,4,5,6-pentafluorobenzoyl chloride
Type
product
Smiles
FC1=C(C(=O)Cl)C(=C(C(=C1F)F)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 3.7 g
YIELD: PERCENTYIELD 60.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.